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Compound of Interest

Compound Name: Pyrazophos

Cat. No.: B1679933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrazophos is a systemic organophosphorus fungicide and insecticide used to control a

variety of pests on crops.[1] As with many agrochemicals, monitoring its residue levels in food

products and the environment is crucial for ensuring human safety and regulatory compliance.

The use of a well-characterized analytical reference standard is paramount for accurate and

reliable quantification. This document provides detailed application notes and protocols for the

use of Pyrazophos as an analytical reference standard in various matrices.

Pyrazophos is compatible with several analytical techniques, including gas chromatography

(GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS) for

enhanced sensitivity and selectivity.

Chemical Properties
A thorough understanding of the chemical properties of Pyrazophos is essential for its proper

handling and use as a reference standard.
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Property Value

Chemical Formula C₁₄H₂₀N₃O₅PS

Molar Mass 373.36 g/mol

Appearance Green to brown solid

Melting Point 51 to 52 °C

Boiling Point Decomposes at 160 °C

Solubility in Water 4.2 mg/L

Source:[1]

Application Notes: Analysis of Pyrazophos
Residues
The following sections detail the application of Pyrazophos as a reference standard for the

quantitative analysis of its residues in various matrices. The QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for

pesticide residue analysis in food matrices due to its simplicity and efficiency.

Analysis in Fruits and Vegetables using QuEChERS and
GC-MS/MS
This protocol is suitable for the determination of Pyrazophos residues in fruits and vegetables

with varying water content.

Experimental Protocol:

a) Sample Preparation (QuEChERS Method)

Homogenization: Homogenize a representative sample of the fruit or vegetable.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
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Add 10 mL of acetonitrile.

For samples with low water content (e.g., raisins), add an appropriate amount of water to

rehydrate the sample before adding acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium

citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[2]

Shake vigorously for 1 minute.

Centrifuge at ≥ 3000 g for 5 minutes.[2]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent

mixture. For pigmented samples like spinach, a combination of primary secondary amine

(PSA) and graphitized carbon black (GCB) is effective for removing interferences.[3] For

other matrices, PSA and C18 may be sufficient.

Vortex for 30 seconds.

Centrifuge at a high speed for 5 minutes.

Final Extract: The resulting supernatant is ready for GC-MS/MS analysis.

b) Instrumental Analysis (GC-MS/MS)

Gas Chromatograph (GC):

Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column

(e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the separation of

Pyrazophos.

Inlet: Splitless injection at 250 °C.[2]

Oven Temperature Program: 90 °C (hold 1 min), ramp at 4 °C/min to 310 °C (hold 2 min).

[2]
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Carrier Gas: Helium at a constant flow.

Mass Spectrometer (MS/MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and

sensitivity.

Quantitative Data Summary (Typical Performance)

Parameter Typical Value

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.001 - 0.01 mg/kg

Limit of Quantitation (LOQ) 0.005 - 0.05 mg/kg

Accuracy (Recovery) 70 - 120%

Precision (RSD) < 20%

Note: These are typical validation parameters for multi-residue pesticide analysis using

QuEChERS and GC-MS/MS. Actual values may vary depending on the specific matrix and

instrument conditions.

Workflow Diagram:
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Caption: Workflow for Pyrazophos analysis in fruits and vegetables.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/FFAN1566-UNV.pdf
https://www.benchchem.com/product/b1679933?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis in Soil using QuEChERS and GC-MS/MS
This protocol is adapted for the analysis of Pyrazophos residues in soil samples.

Experimental Protocol:

a) Sample Preparation

Sample Pre-treatment: Air-dry the soil sample and sieve to remove large debris.

Extraction:

Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.[4]

Add 20 mL of acetonitrile and shake for 1 hour.[4]

Add 5 g of sodium chloride.[4]

Repeat the acetonitrile extraction and combine the supernatants.

Centrifuge the combined supernatant at 4000 rpm for 5 minutes.[4]

Cleanup: The cleanup step may be simplified for soil compared to pigmented plant matrices.

A d-SPE cleanup with PSA and C18 is often sufficient.

Final Extract: The supernatant is concentrated and reconstituted in a suitable solvent for GC-

MS/MS analysis.

b) Instrumental Analysis (GC-MS/MS)

The instrumental conditions are similar to those described for fruits and vegetables.

Quantitative Data Summary (Typical Performance)
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Parameter Typical Value

Linearity (R²) > 0.99

LOD 1 - 10 µg/kg

LOQ 5 - 20 µg/kg

Accuracy (Recovery) 70 - 120%

Precision (RSD) < 20%

Note: These are typical validation parameters for pesticide analysis in soil. Actual values may

vary.

Workflow Diagram:
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Caption: Workflow for Pyrazophos analysis in soil.

Analysis in Water using Solid-Phase Extraction (SPE)
and LC-MS/MS
This protocol is suitable for the determination of Pyrazophos in water samples.

Experimental Protocol:

a) Sample Preparation (SPE)

Filtration: Filter the water sample through a 0.7-µm glass fiber filter.[5]
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SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., C18 or a

polymeric sorbent) with methanol followed by deionized water.

Sample Loading: Pass a known volume of the filtered water sample (e.g., 500 mL to 1 L)

through the SPE cartridge at a controlled flow rate.

Elution: Elute the retained Pyrazophos from the cartridge with a suitable organic solvent,

such as acetonitrile or methanol.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

b) Instrumental Analysis (LC-MS/MS)

Liquid Chromatograph (LC):

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly

used.

Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like

formic acid or ammonium formate to improve ionization.

Flow Rate: Typically 0.2 - 0.4 mL/min.

Mass Spectrometer (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary (Typical Performance)
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Parameter Typical Value

Linearity (R²) > 0.995

LOD 1 - 10 ng/L

LOQ 5 - 50 ng/L

Accuracy (Recovery) 70 - 120%

Precision (RSD) < 15%

Note: These are typical validation parameters for pesticide analysis in water by SPE and LC-

MS/MS.

Workflow Diagram:

Sample Preparation Instrumental Analysis
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Caption: Workflow for Pyrazophos analysis in water.

Potential Degradation Pathway of Pyrazophos
Understanding the potential degradation products of Pyrazophos is important for developing

comprehensive analytical methods that can monitor both the parent compound and its

significant metabolites or degradation products. The primary degradation pathways for

organophosphorus pesticides like Pyrazophos are hydrolysis and photodegradation.

Proposed Degradation Pathway:

The initial and most likely degradation step is the hydrolysis of the phosphoester bond (P-O-C).

This cleavage would result in the formation of 2-hydroxy-5-methyl-6-ethoxycarbonyl-
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pyrazolo[1,5-a]pyrimidine and O,O-diethyl phosphorothioic acid. Further degradation of the

pyrazolopyrimidine ring structure can occur through various reactions.

Diagram of Proposed Degradation Pathway:

Pyrazophos

2-hydroxy-5-methyl-6-ethoxycarbonyl-
pyrazolo[1,5-a]pyrimidine

Hydrolysis
(Cleavage of P-O-C bond)

O,O-diethyl phosphorothioic acid

Hydrolysis
(Cleavage of P-O-C bond)

Further Degradation Products

Click to download full resolution via product page

Caption: Proposed primary degradation pathway of Pyrazophos.

Conclusion
The use of Pyrazophos as an analytical reference standard is essential for the accurate

quantification of its residues in various environmental and food matrices. The protocols outlined

in this document, based on widely accepted methodologies such as QuEChERS and SPE

coupled with advanced analytical instrumentation, provide a robust framework for researchers

and scientists. The provided typical validation data serves as a benchmark for method

performance. A clear understanding of the potential degradation pathways of Pyrazophos will

aid in the development of more comprehensive monitoring programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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